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Compound of Interest

Compound Name: ATTO 514

Cat. No.: B15552921 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of fluorescent dyes is paramount. This guide provides immediate and essential safety

protocols, operational procedures, and disposal plans for ATTO 514, a hydrophilic fluorescent

label renowned for its high water solubility, strong absorption, and exceptional stability.

While ATTO 514 and its derivatives are not classified as hazardous substances under

Regulation (EC) No. 1272/2008, adherence to good laboratory practice is essential to ensure

personnel safety and maintain experimental integrity.[1] This includes the consistent use of

personal protective equipment (PPE) and following established protocols for handling and

disposal.

Personal Protective Equipment (PPE)
When working with ATTO 514 in its solid form or in solution, the following personal protective

equipment is recommended to minimize exposure and ensure a safe working environment.
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PPE Category Item Specifications

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety Glasses with Side

Shields

Essential to protect eyes from

splashes or aerosols.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing.

Operational Plan: From Receipt to Disposal
Proper handling of ATTO 514 involves a systematic workflow from receiving the product to its

final disposal. This ensures the longevity of the product and the safety of laboratory personnel.

Receiving and Storage: Upon receipt, ATTO 514 should be stored at -20°C in a dry, dark

environment.[2] Before opening, the vial must be allowed to equilibrate to room temperature to

prevent moisture condensation, which can affect the product's stability.[2] When stored

correctly, ATTO-TEC products are stable for at least three years.[2]

Preparation of Stock Solutions: ATTO 514 is soluble in polar solvents such as

dimethylformamide (DMF) and dimethylsulfoxide (DMSO).[2] When preparing stock solutions, it

is crucial to use anhydrous and amine-free solvents, especially for NHS-esters and maleimides,

as they are sensitive to moisture and OH-containing solvents.[2] Stock solutions should be

prepared immediately before use to ensure their stability.[2]

Handling: All handling of ATTO 514 should be performed by technically qualified individuals

experienced in handling potentially hazardous chemicals.[3] Work in a well-ventilated area and

avoid the formation of dust or aerosols.

Spill Management: In the event of a spill, avoid direct contact with the skin and eyes. For a

small spill of the solid, gently sweep it up, avoiding dust generation, and place it in a sealed

container for disposal. For a liquid spill, absorb it with an inert material and place it in a suitable

container for disposal.
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Disposal Plan
Unused ATTO 514 and any waste materials contaminated with the dye should be disposed of

in accordance with local, state, and federal regulations for non-hazardous chemical waste.

While not classified as hazardous, it is good practice to collect waste in a designated, sealed

container and dispose of it through an approved chemical waste management service.

Visualizing Safety and Workflow
To further clarify the procedural steps for handling ATTO 514, the following diagrams illustrate

the recommended workflow and the logical hierarchy of safety precautions.
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Caption: Workflow for the safe handling of ATTO 514 from receipt to disposal.
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Caption: Hierarchy of safety controls for handling ATTO 514.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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